Cas no 31419-70-2 (1H-Benzimidazole,1-ethyl-4-nitro-)

• Product Name: 1H-Benzimidazole,1-ethyl-4-nitro-
• CAS No: 31419-70-2
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 298929
• PubChem ID: 14970864
• Update Time: 2025-04-19

1H-Benzimidazole,1-ethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,1-ethyl-4-nitro-
• Benzimidazole,1-ethyl-4-nitro- (8CI)
• 1-Ethyl-4-nitro-1H-benzo[d]imidazole
• SCHEMBL15826054
• 31419-70-2

• Inchi： 1S/C9H9N3O2/c1-2-11-6-10-9-7(11)4-3-5-8(9)12(13)14/h3-6H,2H2,1H3
• InChI Key： CASLSBOAAVOFLK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2=C1N=CN2CC)=O

Computed Properties

• Exact Mass: 191.06957
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 60.96